Cas no 37885-07-7 (1-[2-amino-4-(trifluoromethyl)phenyl]ethan-1-one)

• Product Name: 1-[2-amino-4-(trifluoromethyl)phenyl]ethan-1-one
• CAS No: 37885-07-7
• MF: C₉H₈F₃NO
• MW: 203.1611328125
• MDL: MFCD11113374
• CID: 297661
• Update Time: 2025-10-21

1-[2-amino-4-(trifluoromethyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-4-(trifluoromethyl)phenyl)ethanone
• 1-[2-amino-4-(trifluoromethyl)phenyl]ethanone
• Ethanone,1-[2-amino-4-(trifluoromethyl)phenyl]-
• 2'-Amino-4'-(trifluoromethyl)acetophenone
• 1-[2-Amino-4-(trifluoromethyl)phenyl]ethan-1-one
• Ethanone, 1-[2-amino-4-(trifluoromethyl)phenyl]-
• 2-Amino-4-(trifluoromethyl)acetophenone
• 4-Acetyl-3-aminobenzotrifluoride
• 2-Acetyl-5-(trifluoromethyl)aniline
• 1-[2-AMINO-4-(TRIFLUOROMETHYL)PHENYL]-ETHANONE
• 1-[2-amino-4-(trifluoromethyl)phenyl]ethan-1-one

• MDL： MFCD11113374
• Inchi： 1S/C9H8F3NO/c1-5(14)7-3-2-6(4-8(7)13)9(10,11)12/h2-4H,13H2,1H3
• InChI Key： ALHLVWOGPMHZHJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(C)=O)=C(C=1)N)(F)F

Computed Properties

• Exact Mass: 203.05584
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Topological Polar Surface Area: 43.1

Experimental Properties

• Density: 1.296
• Boiling Point: 274 ºC
• Flash Point: 120 ºC
• PSA: 43.09

Additional information on 1-[2-amino-4-(trifluoromethyl)phenyl]ethan-1-one

Professional Introduction to Compound with CAS No. 37885-07-7 and Product Name: 1-[2-amino-4-(trifluoromethyl)phenyl]ethan-1-one

The compound with the CAS number 37885-07-7 and the product name 1-[2-amino-4-(trifluoromethyl)phenyl]ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both amino and trifluoromethyl functional groups in its framework suggests a versatile chemical profile that could be exploited for various biochemical interactions.

Recent research in the domain of synthetic organic chemistry has highlighted the importance of 1-[2-amino-4-(trifluoromethyl)phenyl]ethan-1-one as a key intermediate in the synthesis of biologically active molecules. The trifluoromethyl group, a well-known pharmacophore, is often incorporated into drug candidates to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The amino group, on the other hand, provides a site for further functionalization, enabling the creation of more complex derivatives with tailored properties.

In the context of medicinal chemistry, the compound’s structure is particularly intriguing due to its potential to interact with biological targets such as enzymes and receptors. Studies have demonstrated that aromatic compounds containing amino and trifluoromethyl substituents can exhibit inhibitory effects on various therapeutic targets. For instance, derivatives of this class have shown promise in the development of treatments for inflammatory diseases, cancer, and infectious disorders. The specific arrangement of these functional groups in 1-[2-amino-4-(trifluoromethyl)phenyl]ethan-1-one may contribute to its unique interaction profile with biological systems.

The synthesis of 1-[2-amino-4-(trifluoromethyl)phenyl]ethan-1-one involves sophisticated organic reactions that showcase the ingenuity of modern synthetic methodologies. Advanced techniques such as cross-coupling reactions, nucleophilic substitutions, and fluorination processes are employed to construct the desired molecular framework. These synthetic strategies not only highlight the compound’s complexity but also underscore its synthetic accessibility for further derivatization. The ability to modify its structure allows researchers to fine-tune its pharmacological properties, making it a valuable asset in drug discovery programs.

One of the most compelling aspects of this compound is its potential role in developing novel therapeutic agents. The combination of an amino group and a trifluoromethyl moiety creates a molecular scaffold that is conducive to forming hydrogen bonds and hydrophobic interactions with biological targets. This dual functionality makes it an attractive candidate for designing molecules with enhanced binding affinity and selectivity. Furthermore, the presence of a carbonyl group at the terminal position provides additional opportunities for chemical modification, enabling the creation of diverse analogs with distinct pharmacological profiles.

Recent advancements in computational chemistry have further illuminated the significance of 1-[2-amino-4-(trifluoromethyl)phenyl]ethan-1-one in drug design. Molecular modeling studies have been conducted to predict its binding mode to various protein targets, providing insights into how it might interact with biological systems at a molecular level. These computational approaches complement experimental efforts by offering rapid and cost-effective screening tools for identifying promising drug candidates. The integration of experimental data with computational predictions has accelerated the discovery process significantly.

The pharmaceutical industry has taken note of these developments and is actively exploring the potential applications of 1-[2-amino-4-(trifluoromethyl)phenyl]ethan-1-one in clinical research. Preclinical studies are underway to evaluate its efficacy and safety profiles in animal models. Preliminary results suggest that this compound exhibits promising activity against several disease-related pathways, warranting further investigation into its therapeutic potential. The outcomes of these studies could pave the way for its translation into clinical trials and eventual commercialization as a new treatment option.

In conclusion, 1-[2-amino-4-(trifluoromethyl)phenyl]ethan-1-one represents a significant advancement in pharmaceutical chemistry due to its unique molecular structure and versatile chemical properties. Its potential applications in drug development are vast, ranging from anti-inflammatory agents to anticancer therapies. The ongoing research into this compound underscores its importance as a key intermediate in synthetic organic chemistry and highlights its promise as a lead molecule for future therapeutics. As our understanding of its pharmacological properties continues to evolve, so too will its role in advancing medical science.